8-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane

• IUPAC Name: [3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]-[3-(triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]methanone
• InChI: InChI=1S/C20H20ClN5O2/c1-12-18(19(23-28-12)16-4-2-3-5-17(16)21)20(27)26-13-6-7-14(26)11-15(10-13)25-9-8-22-24-25/h2-5,8-9,13-15H,6-7,10-11H2,1H3
• InChI Key: LECIEAMFTBMDHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)N3C4CCC3CC(C4)N5C=CN=N5
• Molecular Formula: C20H20ClN5O2
• Molecular Weight: 397.9 g/mol
• CAS No.: 2180010-72-2

Description

Key substituents include:

• 3-(1H-1,2,3-triazol-1-yl): A heterocyclic group contributing to hydrogen bonding and π-π stacking interactions.
• 8-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]: A 1,2-oxazole ring substituted with a 2-chlorophenyl group (enhancing lipophilicity) and a methyl group, linked via a carbonyl to the bicyclic nitrogen.

Biological Activity

The compound 8-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane represents a novel class of bioactive molecules derived from the 8-azabicyclo[3.2.1]octane scaffold, which is known for its diverse pharmacological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and structure-activity relationships (SAR).

Structural Overview

The structure of the compound features:

• 8-Azabicyclo[3.2.1]octane core: A bicyclic structure that enhances rigidity and bioactivity.
• Triazole and oxazole moieties : Known to exhibit various biological activities including antimicrobial and anticancer effects.

Research indicates that compounds containing the 8-azabicyclo[3.2.1]octane scaffold often interact with multiple biological targets:

Anticonvulsant Activity

Studies have shown that triazole derivatives can modulate voltage-gated sodium channels (VGSCs) and GABA receptors, leading to anticonvulsant effects. For instance, triazole-containing compounds have demonstrated binding affinities similar to established anticonvulsants like phenytoin and carbamazepine .

Anticancer Properties

The biological activity of azabicyclo[3.2.1]octanes has been linked to their ability to inhibit cancer cell proliferation. Recent findings indicate that derivatives of this scaffold exhibit cytotoxicity against various tumor cell lines such as glioblastoma and hepatocellular carcinoma . The mechanism often involves interference with cellular energy metabolism, particularly through inhibition of mitochondrial complex I, which is crucial for ATP production in cancer cells .

Structure-Activity Relationship (SAR)

A detailed SAR analysis reveals that modifications on the azabicyclo[3.2.1]octane scaffold significantly affect biological activity:

Compound	Modification	IC50 (µM)	Activity
ARN19689	Pyrazole group	0.042	NAAA inhibitor
Compound 20	Triazole position change	12.7 (MES)	Anticonvulsant
Compound 19	Benzodiazepine site affinity	11.4 (MES)	Anticonvulsant

These variations illustrate how specific substitutions can enhance or diminish biological efficacy.

Case Studies

Several case studies have highlighted the promising applications of this compound:

• Anticonvulsant Study : In a study assessing the anticonvulsant properties of triazole derivatives, the compound exhibited significant protective effects in PTZ-induced seizure models with an effective dose (ED50) comparable to leading anticonvulsants .
• Cytotoxic Evaluation : The compound was tested against various cancer cell lines, showing notable cytotoxicity with IC50 values in low micromolar ranges, suggesting potential for development as a therapeutic agent in oncology .

Scientific Research Applications

Monoamine Reuptake Inhibition

One of the primary applications of 8-azabicyclo[3.2.1]octane derivatives is their role as monoamine reuptake inhibitors (MRIs). These compounds have been studied extensively for their efficacy in treating mood disorders such as depression and anxiety. The ability of these derivatives to inhibit the reuptake of neurotransmitters like serotonin, dopamine, and norepinephrine makes them valuable in developing antidepressant medications .

Key Findings:

• Mechanism of Action: The inhibition of monoamine transporters results in increased levels of neurotransmitters in the synaptic cleft, enhancing mood and emotional regulation.
• Clinical Relevance: Compounds with high selectivity for specific transporters (e.g., dopamine transporter (DAT) and serotonin transporter (SERT)) have been shown to exhibit fewer side effects compared to traditional antidepressants .

Research Tools

Beyond therapeutic uses, 8-azabicyclo[3.2.1]octane derivatives serve as important research tools for studying biological systems. Their unique structural properties allow for the exploration of various biological pathways and mechanisms, particularly in neuropharmacology .

Synthesis of Tropane Alkaloids

The 8-azabicyclo[3.2.1]octane scaffold is integral to synthesizing a variety of tropane alkaloids, which are known for their diverse biological activities. Recent advancements in synthetic methodologies have focused on enantioselective constructions that enhance the efficiency and specificity of these syntheses .

Synthetic Methodologies:

• Enantioselective Construction: Research has highlighted methods that allow for the stereocontrolled formation of the bicyclic scaffold directly from achiral precursors.
• Desymmetrization Processes: Techniques that enable the generation of stereochemical diversity within the same transformation have garnered attention for their efficiency and effectiveness .

Investigations into Structure-Activity Relationships (SAR)

A series of studies have been conducted to understand the SAR of 8-substituted derivatives at monoamine transporters. These investigations have revealed critical insights into how specific modifications can enhance affinity and selectivity for DAT over SERT, leading to the development of novel pharmacological agents with improved therapeutic profiles .

Selected Findings:

Compound	Target Transporter	Affinity	Selectivity
Compound A	DAT	High	>300-fold over SERT
Compound B	SERT	Moderate	Low

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure and Substituent Variations

The 8-azabicyclo[3.2.1]octane scaffold is shared among several compounds, but substituent variations critically influence physicochemical properties and bioactivity. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Reference
Target Compound	8-azabicyclo[3.2.1]octane	3-(triazol-1-yl), 8-(3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl)	C₁₉H₁₈ClN₅O₃	408.84 (calculated)	-
8-(Thiophene-2-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane	8-azabicyclo[3.2.1]octane	3-(triazol-1-yl), 8-(thiophene-2-carbonyl)	C₁₄H₁₆N₄OS	288.37
8-[(3-Chloro-5-fluorophenyl)methyl]spiro[8-azabicyclo[3.2.1]octane-3,2'-oxirane]	8-azabicyclo[3.2.1]octane	Spiro-oxirane, (3-chloro-5-fluorophenyl)methyl	C₁₇H₁₈ClFNO	Not provided
Methyl (1R)-3-(4-iodophenyl)-8-azabicyclo[3.2.1]octane-2-carboxylate	8-azabicyclo[3.2.1]octane	Methyl ester, 3-(4-iodophenyl)	C₁₅H₁₇INO₂	371.04

Key Observations:

• Thiophene analog () replaces oxazole with a thiophene, reducing molecular weight (288.37 vs. ~408.84) and altering electronic properties. Spiro-oxirane derivatives () introduce steric bulk via spirocyclic ethers, likely affecting metabolic stability .
• Functional Group Impact :
  • Triazole and oxazole/thiophene groups may influence solubility and hydrogen-bonding capacity.
  • Halogenated aryl groups (e.g., 2-chlorophenyl, 4-iodophenyl) enhance lipophilicity and receptor affinity in related compounds .

Methodological Considerations in Structural Analysis

• Lumping Strategies : highlights grouping structurally similar compounds to predict properties, relevant when comparing substituent effects (e.g., oxazole vs. thiophene) .